Cas no 1806182-93-3 (6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806182-93-3
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4840098
• Update Time: 2025-08-03

6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-6-5(14(15)16)2-4(3-9)13-7(6)18-8(10,11)12/h2H,3H2,1H3
• InChI Key： RAYSVOMIFZFQTD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(N=1)OC(F)(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

The compound 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806182-93-3) is a highly functionalized aromatic heterocyclic compound with a pyridine ring as its core structure. This molecule is characterized by the presence of multiple substituents, including a bromomethyl group at position 6, a methoxy group at position 3, a nitro group at position 4, and a trifluoromethoxy group at position 2. These substituents contribute to the compound's unique chemical properties, making it a valuable molecule in various fields of organic chemistry and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemical applications. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy groups significantly influences the electronic properties of the pyridine ring, enhancing its reactivity in various chemical reactions. The bromomethyl group introduces additional functionality, enabling further chemical transformations such as nucleophilic substitution or addition reactions. This makes 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine a versatile building block for synthesizing more complex molecules with tailored properties.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nitration, and triflation. Researchers have optimized these steps to achieve high yields and purity. For instance, recent advancements in catalytic systems have enabled more efficient nitration of pyridine derivatives under mild conditions, reducing the environmental footprint of the synthesis process.

In terms of applications, 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine has shown promise in the development of novel agrochemicals. Its electron-deficient aromatic system makes it an effective candidate for herbicide development, as it can disrupt key biochemical pathways in target weeds. Additionally, this compound has been explored as an intermediate in the synthesis of pharmaceutical agents targeting various diseases, including cancer and infectious diseases.

Recent research has also focused on the electrochemical properties of this compound. The combination of electron-withdrawing groups and the bromomethyl substituent creates a unique redox landscape, making it suitable for applications in organic electronics. For example, derivatives of this compound have been used as active materials in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), demonstrating excellent charge transport properties.

The study of 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine has also contributed to our understanding of aromatic stability and reactivity under different conditions. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity patterns. These insights are crucial for designing more efficient synthetic routes and predicting the behavior of related compounds in various chemical environments.

In conclusion, 6-(Bromomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806182-93-3) is a multifaceted compound with significant potential in diverse areas of chemistry and materials science. Its unique combination of substituents offers unparalleled opportunities for further research and development, ensuring its continued relevance in both academic and industrial settings.